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Compound of Interest

Compound Name: 3-Thiophenecarbonyl chloride

Cat. No.: B1272752 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of reactive chemical reagents like 3-Thiophenecarbonyl chloride are paramount to

ensuring a safe and compliant laboratory environment. This guide provides essential safety and

logistical information, including operational and disposal plans, to build a foundation of trust

and value in laboratory safety and chemical handling.

Key Safety and Disposal Information
3-Thiophenecarbonyl chloride is a corrosive and moisture-sensitive compound that requires

careful handling to prevent harm to personnel and the environment.[1][2][3] The primary

disposal method for this chemical is through an approved waste disposal plant.[1][2][3][4][5][6]

It is classified as hazardous waste, and its disposal must adhere to local, regional, and national

regulations.[1][4]
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Property Data

Molecular Formula C₅H₃ClOS

Molecular Weight 146.59 g/mol

Appearance Yellow to amber liquid

Boiling Point 195.4 ± 13.0 °C at 760 mmHg[6]

Melting Point 50-52 °C[6]

Flash Point 51°C (124°F)[6]

Density 1.4 ± 0.1 g/cm³[6]

Primary Hazards
Corrosive, causes severe skin burns and eye

damage.[1][2][3]

Incompatibilities
Strong oxidizing agents, strong bases, alcohols,

amines, water.[2][3][4]

Protocol for Safe Handling and Preparation for
Disposal
This protocol outlines the necessary steps for safely managing 3-Thiophenecarbonyl chloride
waste in a laboratory setting, pending collection by a licensed waste disposal company.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

goggles, a face shield, and a lab coat.[1][2][3][4][5][6]

All handling of 3-Thiophenecarbonyl chloride and its waste must be conducted in a

certified chemical fume hood to avoid inhalation of vapors.[4]

2. Waste Collection:

Designate a specific, labeled, and compatible waste container for 3-Thiophenecarbonyl
chloride waste. The container should be made of a material that is resistant to corrosive
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chemicals and should have a tightly sealing lid.

The container must be clearly labeled as "Hazardous Waste: 3-Thiophenecarbonyl
Chloride" and include the appropriate hazard symbols (e.g., corrosive).

Do not mix this waste with other chemical waste streams unless compatibility has been

verified. It is particularly important to avoid contact with bases, oxidizing agents, alcohols,

amines, and water/moisture.[2][3][4]

3. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

dry sand, or a commercial chemical absorbent). Do not use combustible materials like paper

towels.

Carefully collect the absorbed material using non-sparking tools and place it in the

designated hazardous waste container.

Clean the spill area thoroughly with a suitable solvent (e.g., as recommended by your

institution's safety office), and collect the cleaning materials as hazardous waste.

Ensure drains are covered to prevent the chemical from entering the sewer system.

4. Storage Pending Disposal:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.[2][4][5]

The storage area should be a designated and locked satellite accumulation area for

hazardous waste.[2][4][5][6]

5. Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed and approved

waste disposal company.[1][2][3][4][5][6]
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Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 3-
Thiophenecarbonyl chloride.

Ensure all institutional and regulatory paperwork is completed for the waste manifest.
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Caption: Workflow for the safe handling and disposal of 3-Thiophenecarbonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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